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Compound of Interest

Compound Name: Allyl vinyl ether

Cat. No.: B1594437

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Allyl vinyl ether in a laboratory setting. The following step-
by-step guidance is intended for researchers, scientists, and drug development professionals
to ensure safe and compliant use of this chemical.

Allyl vinyl ether is a highly flammable liquid and vapor that is harmful if swallowed, causes
skin and eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to strict safety
procedures is mandatory to mitigate these risks.

Key Hazard and Safety Data

The following table summarizes the critical quantitative data for Allyl vinyl ether.
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Property Value Source
CAS Number 3917-15-5 [1]
Molecular Formula CsHsO [3]
Molecular Weight 84.12 g/mol [3]
Appearance Colorless Liquid [2]
Flash Point -21°C/-5.8 °F [4]
Boiling Point 65 - 66 °C /149 - 150.8 °F [4]
GHS Hazard Statements :z; 302, H315, H319, [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Allyl vinyl ether. The following
equipment is mandatory to minimize exposure.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield
should also be used where there is a significant risk of splashing.[5][6]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile rubber, are required.[6] Always inspect
gloves for integrity before use and remove them using the proper technique to avoid skin
contact.

o Protective Clothing: A flame-retardant lab coat or coveralls should be worn. For large-scale
operations or in the event of a spill, a chemical-resistant apron or suit may be necessary.

e Respiratory Protection: All work with Allyl vinyl ether should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[2] If engineering controls are
insufficient or during emergency situations, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.[7]
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Standard Operating and Disposal Procedures

Handling and Storage Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible and in good working order.[1][2]

Ventilation: Always handle Allyl vinyl ether in a certified chemical fume hood to minimize
inhalation exposure.[8]

Ignition Sources: This substance is highly flammable.[1][2] Keep it away from open flames,
hot surfaces, sparks, and any other potential ignition sources.[1][2]

Equipment: Use only non-sparking tools and explosion-proof equipment.[4] All metal
equipment should be grounded to prevent static discharge.[1][2]

Storage: Store containers in a cool, dry, and well-ventilated area designated for flammable
liquids.[1][2] Keep containers tightly closed when not in use.[1][2] Allyl vinyl ether should be
refrigerated for storage.[9]

Spill Response Protocol:

Evacuation: In the event of a spill, immediately evacuate all non-essential personnel from the

area.
Ventilation: Ensure the area is well-ventilated to disperse vapors.
Ignition Source Removal: Remove all sources of ignition from the vicinity of the spill.[10]

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain and
soak up the spill.[1] Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbent material and spilled substance using non-sparking
tools and place it into a suitable, sealed, and properly labeled container for hazardous waste
disposal.[4]

Disposal Protocol:
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» Waste Classification: Allyl vinyl ether and any contaminated materials are considered
hazardous waste.[2]

» Containerization: Collect waste in a designated, properly labeled, and sealed container. The
label must clearly state "Hazardous Waste" and identify the contents.

» Disposal Method: Disposal must be conducted through a licensed hazardous waste disposal
facility, typically via incineration.[4] Never pour Allyl vinyl ether down the drain or mix it with
other waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) department.[4]

o Empty Containers: Empty containers retain product residue and can be dangerous.[2] They
must be treated as hazardous waste and disposed of accordingly.[2]

Emergency First Aid Procedures

Immediate medical attention is crucial in the event of exposure.

 Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a position
comfortable for breathing.[1] If breathing is difficult or stops, provide artificial respiration.
Seek immediate medical attention.

» Skin Contact: If skin contact occurs, immediately remove all contaminated clothing.[10] Wash
the affected area with plenty of soap and water for at least 15 minutes.[1][2] If skin irritation
persists, seek medical attention.[1][2]

o Eye Contact: In case of eye contact, immediately rinse the eyes cautiously with plenty of
water for at least 15 minutes, making sure to flush under the eyelids.[1][2] Remove contact
lenses if present and easy to do so. Continue rinsing and get immediate medical attention.[1]

[2]

« Ingestion: If swallowed, do NOT induce vomiting. Clean the mouth with water and drink
plenty of water afterward.[1][2] Call a poison control center or doctor immediately for
treatment advice.[1]

Workflow for Handling Allyl Vinyl Ether
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Preparation
- Review SDS
- Verify fume hood function
- Locate safety shower/eyewash

A

Don Appropriate PPE
- Safety Goggles & Face Shield
- Flame-Retardant Lab Coat
- Chemical-Resistant Gloves

Chemical Handling

- Work in fume hood
- Ground equipment
- Use non-sparking tools
- Keep away from ignition sources

During Operation

Personnel Exposure? During Operation

Spill Occurs? After Use

\

First Aid Protocol
- Move to fresh air (Inhalation)
- Wash skin for 15 min (Skin)
- Rinse eyes for 15 min (Eyes)
- Do NOT induce vomiting (Ingestion)
- Seek immediate medical attention

No Yes

\ 4

Spill Response Protocol
- Evacuate & Ventilate
- Remove ignition sources
- Absorb with inert material
- Collect for disposal

\

Storage

- Tightly sealed container
- Cool, dry, well-ventilated area
- Refrigerate

Waste Disposal
- Collect in labeled hazardous waste container
- Arrange for licensed disposal

End of Operation
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Caption: Workflow for the safe handling, storage, and emergency response for Allyl vinyl
ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1594437?utm_src=pdf-body
https://www.benchchem.com/product/b1594437?utm_src=pdf-body
https://www.benchchem.com/product/b1594437?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL1332018&productDescription=ALLYL+VINYL+ETHER+95+STAB.+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-vinyl-ether
https://www.benchchem.com/pdf/Proper_Disposal_of_Allyl_Butyl_Ether_A_Guide_for_Laboratory_Professionals.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://chemm.hhs.gov/ppe.htm
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Handling_Vinyl_Monomers.pptx
https://www.sigmaaldrich.com/US/en/product/combiblocksinc/comh93d669cc?context=bbe
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0041.pdf
https://www.benchchem.com/product/b1594437#personal-protective-equipment-for-handling-allyl-vinyl-ether
https://www.benchchem.com/product/b1594437#personal-protective-equipment-for-handling-allyl-vinyl-ether
https://www.benchchem.com/product/b1594437#personal-protective-equipment-for-handling-allyl-vinyl-ether
https://www.benchchem.com/product/b1594437#personal-protective-equipment-for-handling-allyl-vinyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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